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Compound of Interest

Compound Name:
2-Bromo-3-

(bromomethyl)thiophene

Cat. No.: B1273136 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-3-
(bromomethyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-3-(bromomethyl)thiophene, a key intermediate in various synthetic applications. The

information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and materials science.

Core Physical and Chemical Properties
2-Bromo-3-(bromomethyl)thiophene is a halogenated heterocyclic compound. Its reactivity,

stemming from the two bromine substituents at different positions on the thiophene ring and the

methyl group, makes it a versatile building block in organic synthesis.

Data Presentation: Physical Properties
The quantitative physical properties of 2-Bromo-3-(bromomethyl)thiophene are summarized

in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₅H₄Br₂S [1][2]

Molecular Weight 255.96 g/mol [1][2][3][4]

CAS Number 40032-76-6 [1][2]

Appearance Liquid [1]

Density 1.967 g/mL at 25 °C [1]

Boiling Point
70-76 °C at 0.8 mmHg253.6 ±

25.0 °C at 760 mmHg
[3][5]

Melting Point Not Available [5]

Refractive Index n20/D 1.638 [1]

Purity (Assay) 96% [1]

Experimental Protocols
Synthesis of 2-Bromo-3-(bromomethyl)thiophene via
Radical Bromination
The preparation of 2-Bromo-3-(bromomethyl)thiophene can be achieved through the radical

bromination of 2-Bromo-3-methylthiophene. The following protocol is based on a well-

established method for the benzylic bromination of a similar thiophene derivative.[6]

Materials:

2-Bromo-3-methylthiophene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (or another radical initiator like AIBN)

Carbon tetrachloride (or another suitable non-polar solvent)

Anhydrous sodium sulfate
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Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

Bromo-3-methylthiophene in carbon tetrachloride.

Add N-Bromosuccinimide (NBS) and a catalytic amount of benzoyl peroxide to the solution.

Heat the reaction mixture to reflux (approximately 77 °C for carbon tetrachloride) and

maintain vigorous stirring.

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete (indicated by the consumption of the starting material), cool

the mixture to room temperature.

The succinimide byproduct, which is insoluble, will precipitate out. Remove it by filtration.

Wash the filtrate with water and then with a brine solution to remove any remaining water-

soluble impurities.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent.
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Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2-
Bromo-3-(bromomethyl)thiophene.

The crude product can be further purified by vacuum distillation.[3]

Safety Precautions:

This procedure should be performed in a well-ventilated fume hood.

2-Bromo-3-(bromomethyl)thiophene is expected to be a lachrymator and an irritant.[6]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, must be worn.

Carbon tetrachloride is a hazardous solvent; alternative solvents should be considered

where appropriate.

Logical Relationships and Workflows
The following diagram illustrates the synthetic pathway for the preparation of 2-Bromo-3-
(bromomethyl)thiophene from its precursor, 2-Bromo-3-methylthiophene.
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Caption: Synthetic workflow for 2-Bromo-3-(bromomethyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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